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Compound of Interest

Compound Name:
3-Bromobenzyl-(2,6-

dichlorophenyl)ether

Cat. No.: B7858521

Get Quote

Technical Monograph: 3-Bromobenzyl-(2,6-
dichlorophenyl)ether[1]
Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
3-Bromobenzyl-(2,6-dichlorophenyl)ether is a diaryl ether characterized by a meta-

brominated benzyl ring linked to a 2,6-dichlorinated phenol moiety.[1] This specific substitution

pattern renders it a highly valuable scaffold in Fragment-Based Drug Discovery (FBDD).[1] The

steric bulk of the 2,6-dichloro group forces the ether linkage into a specific conformation, often

exploited to lock ligand geometry in protein active sites (e.g., kinase hydrophobic pockets).[1]

The compound is not a high-volume commodity chemical and is typically prepared via custom

synthesis.[1] It is chemically distinct from its 2,4-dichloro isomer (CAS 1282442-16-3).[1]

Nomenclature & Identifiers[1][2][3][5]
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Identifier Type Value

IUPAC Name
1-Bromo-3-((2,6-

dichlorophenoxy)methyl)benzene

Common Name 3-Bromobenzyl 2,6-dichlorophenyl ether

CAS Number Not widely listed (Custom Synthesis Target)

SMILES Clc1cccc(Cl)c1OCc2cccc(Br)c2

InChI Key
Predicted:[1][2]NWYHVMDKERUNLM-

UHFFFAOYSA-N (Analogous)

Molecular Formula C₁₃H₉BrCl₂O

Molecular Weight 332.02 g/mol

Predicted Physicochemical Properties
Data derived from structure-activity relationship (SAR) models of analogous diaryl ethers.[1]

Property Value biological Implication

LogP (Lipophilicity) ~5.3

High membrane permeability;

likely requires formulation for

bioavailability.[1]

TPSA 9.23 Å²
Excellent blood-brain barrier

(BBB) penetration potential.[1]

H-Bond Acceptors 1 (Ether Oxygen)
Acts as a weak acceptor in

hydrophobic pockets.[1]

H-Bond Donors 0 -

Rotatable Bonds 3

Moderate flexibility allows

induced fit in receptor binding.

[1]
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Synthetic Methodology: Williamson Ether
Synthesis[1]
The most robust route for synthesizing this compound is a base-mediated Williamson Ether

Synthesis.[1] This SN2 reaction couples 3-bromobenzyl bromide with 2,6-dichlorophenol.[1][3]

[4] The use of a polar aprotic solvent (DMF or Acetonitrile) is critical to solvate the phenoxide

anion, overcoming the steric hindrance of the ortho-chloro groups.[1]

Reaction Scheme
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Figure 1: Synthetic pathway via Williamson Ether Synthesis.[1] The steric hindrance of the 2,6-

dichlorophenol requires an activated phenoxide intermediate.[1]

Step-by-Step Protocol
Reagents:

2,6-Dichlorophenol (1.0 eq)[1][3][5]

3-Bromobenzyl bromide (1.1 eq)[1][5]

Potassium Carbonate (K₂CO₃) (2.0 eq) or Cesium Carbonate (Cs₂CO₃) (1.5 eq) for faster

kinetics.[1]
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Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN).[1]

Procedure:

Activation: Charge a round-bottom flask with 2,6-dichlorophenol and anhydrous DMF under

an inert atmosphere (N₂ or Ar). Add K₂CO₃ and stir at room temperature for 30 minutes to

generate the phenoxide anion.

Note: The solution may turn slightly yellow/orange, indicating anion formation.

Coupling: Dropwise add 3-bromobenzyl bromide (dissolved in minimal DMF) to the reaction

mixture.

Critical: Maintain temperature at 60–80°C. The steric bulk of the 2,6-dichloro group retards

the SN2 attack, requiring thermal energy.[1]

Monitor: Stir at 80°C for 4–12 hours. Monitor via TLC (Hexane/EtOAc 9:1) or LC-MS.[1]

Workup: Quench with water and extract with Ethyl Acetate (3x). Wash the organic layer with

1M NaOH (to remove unreacted phenol), water, and brine.

Purification: Dry over MgSO₄, concentrate, and purify via flash column chromatography

(Silica gel, 0-10% EtOAc in Hexanes).

Applications in Drug Discovery & Agrochemicals[1]
[5]
This ether is not merely an end-product but a versatile intermediate.[1] The aryl bromide handle

allows for further functionalization via palladium-catalyzed cross-coupling reactions.[1]

Kinase Inhibitor Scaffold
The 2,6-dichlorophenyl ether moiety mimics the hydrophobic interactions found in several

kinase inhibitors. The steric clash of the chlorines forces the phenyl ring to twist perpendicular

to the ether linkage, creating a specific 3D conformation that fits into the ATP-binding pocket of

enzymes like c-Met or ALK.[1]
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Agrochemical Fungicides
Patents (e.g., WO2003000659A1) indicate that diaryl ethers with this substitution pattern are

precursors for heterocycloiminophenyl fungicides.[1] The 2,6-dichloro substitution protects the

ether bond from metabolic cleavage by cytochrome P450 enzymes in fungi, enhancing

persistence.[1]

Modular Synthesis (Suzuki-Miyaura Coupling)
The 3-bromo position serves as a "universal handle" for diversifying the molecule.[1]
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Suzuki Coupling
(React with Boronic Acids)

 Pd(PPh3)4 

Buchwald-Hartwig
(React with Amines)

 Pd(dba)2 

Biaryl Ether Libraries
(Kinase Inhibitors)

Aminated Derivatives
(CNS Active Agents)

Click to download full resolution via product page

Figure 2: Divergent synthesis strategy using the 3-bromo handle for library generation.

Safety & Handling
3-Bromobenzyl bromide: Potent lachrymator and skin irritant.[1] Handle only in a fume hood.

Neutralize spills with aqueous sodium thiosulfate.[1]

2,6-Dichlorophenol: Toxic by ingestion and skin contact.[1] Corrosive.

Reaction Safety: The Williamson ether synthesis is exothermic.[1] Ensure proper

cooling/heating control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7858521/docs#3-bromobenzyl-2-6-dichlorophenyl-
ether-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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